N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-dimethoxybenzamide

• IUPAC Name: 2,4-dimethoxy-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-14(2)22(26)24-10-9-15-5-6-17(11-16(15)13-24)23-21(25)19-8-7-18(27-3)12-20(19)28-4/h5-8,11-12,14H,9-10,13H2,1-4H3,(H,23,25)
• InChI Key: CEAXOWLPZAORRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• CAS No.: 955739-15-8

Description

N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H26N2O4 and its molecular weight is 382.46. The purity is usually 95%.
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Scientific Research Applications

Imaging and Therapeutic Potential in Oncology

This compound has shown promise in oncological research, particularly in the assessment of cellular proliferation in tumors via PET imaging. A study conducted by Dehdashti et al. (2013) demonstrated the utility of a related compound, 18F-ISO-1, in evaluating the proliferative status of solid tumors using PET imaging in patients with malignant neoplasms. The study found a significant correlation between tumor uptake of 18F-ISO-1 and Ki-67, a marker for cellular proliferation, highlighting its potential for non-invasively assessing tumor aggressiveness (Dehdashti et al., 2013).

Synthesis Methodologies

Research into the synthesis of related compounds has provided insights into efficient and scalable methods, crucial for the development of pharmaceutical agents and research tools. Yoshida et al. (2014) described an improved synthetic route for YM758 monophosphate, a compound with a similar structure, highlighting advancements in medicinal chemistry synthesis that minimize the use of hazardous solvents and streamline production processes (Yoshida et al., 2014).

Pharmacokinetics and Pharmacodynamics

Understanding the pharmacokinetic and pharmacodynamic profiles of these compounds is essential for their therapeutic application. Umehara et al. (2009) explored the metabolites of YM758, a compound with a similar structure, in human urine, plasma, and feces, contributing to knowledge on its excretion and metabolic pathways. This research is crucial for predicting the safety and efficacy of related compounds in clinical settings (Umehara et al., 2009).